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Compound of Interest

Compound Name: trans-2-Enoyl-OPC4-CoA

Cat. No.: B15551221

Essential Safety and Handling Guide for trans-2-
Enoyl-OPC4-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of trans-2-Enoyl-OPC4-CoA, a key intermediate in various metabolic processes. Adherence to
these guidelines is essential to ensure laboratory safety and maintain experimental integrity.

trans-2-Enoyl-OPC4-CoA is classified as an acyl-coenzyme A (acyl-CoA), a group of organic
compounds involved in the metabolism of fatty acids.[1][2] While a specific Safety Data Sheet
(SDS) for this compound is not readily available, the following recommendations are based on
the general properties of CoA thioesters and related chemicals.

Hazard Identification and Personal Protective Equipment
(PPE)

Given the nature of similar compounds, it is prudent to handle trans-2-Enoyl-OPC4-CoA with
a degree of caution. Although not definitively classified, related compounds can be harmful if
swallowed and may cause eye irritation. Therefore, the following minimum PPE is mandatory
when handling this compound:
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PPE Category Item Specification
) Must be worn at all times to
Eye Protection Safety Glasses or Goggles ]
protect against splashes.
] o Provides a suitable barrier
Hand Protection Nitrile Gloves ) )
against chemical exposure.
] To protect skin and personal
Body Protection Laboratory Coat

clothing from contamination.

Safe Handling and Storage

Proper handling and storage are critical to maintain the stability of trans-2-Enoyl-OPC4-CoA
and prevent accidental exposure.

Aspect Guideline

Handle in a well-ventilated area or under a

Ventilation .
chemical fume hood.
Store at -20°C or below in a tightly sealed
Storage ) )
container to prevent degradation.
) Wash hands thoroughly after handling. Do not
Hygiene

eat, drink, or smoke in the laboratory.

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures should be followed to
minimize environmental contamination and ensure safety.
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Procedure Action

Absorb the spill with an inert material (e.qg.,
Spill Cleanup vermiculite, sand) and place it in a sealed

container for disposal.

Dispose of waste in accordance with local,
Waste Disposal state, and federal regulations for chemical

waste. Do not pour down the drain.

Experimental Protocol: Safe Handling of trans-2-
Enoyl-OPC4-CoA

This protocol outlines the step-by-step procedure for the safe handling of trans-2-Enoyl-OPC4-
CoA in a laboratory setting.

1. Preparation: 1.1. Don all required Personal Protective Equipment (PPE) as listed in the table
above. 1.2. Prepare the work area in a chemical fume hood. 1.3. Allow the container of trans-
2-Enoyl-OPC4-CoA to equilibrate to room temperature before opening to prevent
condensation.

2. Reconstitution and Aliquoting: 2.1. Reconstitute the lyophilized powder in a suitable buffer to
the desired stock concentration. 2.2. Gently vortex or pipette to ensure the compound is fully
dissolved. 2.3. Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

3. Use in Experiments: 3.1. When adding to an experimental reaction, ensure the transfer is
performed carefully to avoid splashes or aerosols. 3.2. Keep all tubes and containers clearly

labeled.

4. Post-Experiment: 4.1. Decontaminate all surfaces and equipment that came into contact with
the compound using an appropriate cleaning agent. 4.2. Dispose of all contaminated
consumables (e.g., pipette tips, tubes) in the designated chemical waste container.

Workflow for Handling trans-2-Enoyl-OPC4-CoA
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The following diagram illustrates the logical flow of operations for handling trans-2-Enoyl-

OPC4-CoA, from receipt of the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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